6,10-Dihydroxy Buspirone-d8
6,10-Dihydroxy Buspirone-d8
Impurity formed during the preparation of labeled Buspirone metabolites.
Brand Name:
Vulcanchem
CAS No.:
1346599-17-4
VCID:
VC0118614
InChI:
InChI=1S/C21H31N5O4/c27-16-18(29)26(19(30)17(28)21(16)6-1-2-7-21)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,16-17,27-28H,1-4,6-7,10-15H2/i3D2,4D2,10D2,11D2
SMILES:
C1CCC2(C1)C(C(=O)N(C(=O)C2O)CCCCN3CCN(CC3)C4=NC=CC=N4)O
Molecular Formula:
C21H31N5O4
Molecular Weight:
425.559
6,10-Dihydroxy Buspirone-d8
CAS No.: 1346599-17-4
Cat. No.: VC0118614
Molecular Formula: C21H31N5O4
Molecular Weight: 425.559
* For research use only. Not for human or veterinary use.
Specification
| Description | Impurity formed during the preparation of labeled Buspirone metabolites. |
|---|---|
| CAS No. | 1346599-17-4 |
| Molecular Formula | C21H31N5O4 |
| Molecular Weight | 425.559 |
| IUPAC Name | 6,10-dihydroxy-8-[1,1,2,2,3,3,4,4-octadeuterio-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione |
| Standard InChI | InChI=1S/C21H31N5O4/c27-16-18(29)26(19(30)17(28)21(16)6-1-2-7-21)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,16-17,27-28H,1-4,6-7,10-15H2/i3D2,4D2,10D2,11D2 |
| Standard InChI Key | GZDZGTXOYYJHTI-QGZHXTQCSA-N |
| SMILES | C1CCC2(C1)C(C(=O)N(C(=O)C2O)CCCCN3CCN(CC3)C4=NC=CC=N4)O |
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